Ethyl 5-(2-(2-chlorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-[[2-(2-chlorophenyl)acetyl]amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C18H16ClN3O3/c1-2-25-18(24)14-11-20-22-8-7-13(10-16(14)22)21-17(23)9-12-5-3-4-6-15(12)19/h3-8,10-11H,2,9H2,1H3,(H,21,23)
• InChI Key: BNXAMKASKDOCKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol
• CAS No.: 1396765-77-7

Description

Ethyl 5-(2-(2-chlorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H16ClN3O3 and its molecular weight is 357.79. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Characterization

The synthesis and characterization of related pyrazole derivatives are key areas of research. For example, ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate was synthesized and characterized through NMR, mass spectral analysis, and X-ray diffraction, highlighting the compound's structural stability and potential for further functionalization (Achutha et al., 2017). Similarly, the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation demonstrates an efficient method for producing pyrazole derivatives with high regioselectivity and yield, which could be applicable to the synthesis of the specified compound (Machado et al., 2011).

Crystal Structure Analysis

Structural elucidation through crystallography provides insights into the molecular interactions and stability of these compounds. Ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4H-pyran-3-carboxylate's crystal structure analysis, for instance, revealed intermolecular hydrogen bonds that contribute to the structural stability, a characteristic important for understanding the properties and reactivity of similar compounds (Xiao-lon, 2015).

Potential Pharmacological Importance

Research on related compounds has also explored their potential pharmacological applications. For example, pyrazole derivatives synthesized from related processes have been studied for antimicrobial and anticancer activities, indicating the potential utility of Ethyl 5-(2-(2-chlorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate in developing new therapeutic agents (Hafez et al., 2016).

Future Directions

The future directions for research on “Ethyl 5-(2-(2-chlorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate” and similar compounds could include further exploration of their biological activities, such as their potential as antimicrobial agents, and their use in drug discovery and understanding biological mechanisms.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives, which share some structural similarities, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives have been found to interact with a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Related compounds have been shown to have a wide range of biological activities .